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Compound of Interest

Compound Name: 2-Methyl-4-phenylfuran
CAS No.: 21433-91-0
Cat. No.: B8745021
Get Quote
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Executive Summary: The Structural Niche

2-Methyl-4-phenylfuran (2M4PF) represents a specialized "hybrid" furan scaffold. Unlike the
highly volatile and reactive 2-Methylfuran (used as a biofuel or solvent), 2M4PF is a crystalline
solid (mp 89-91 °C) offering enhanced stability and distinct electronic properties.

While 2-Methylfuran is dominated by its high volatility and rapid metabolic bioactivation, 2M4PF
serves as a robust intermediate in the synthesis of bioactive heterocycles (e.g., PDE4
inhibitors, GPR119 agonists). Its phenyl substituent at the C4 position creates a unique steric
and electronic environment that modulates the furan ring's reactivity in Diels-Alder
cycloadditions and metabolic oxidation.

Chemical Profile & Physical Properties

The following table contrasts 2M4PF with its primary analogues. Note the dramatic shift in
physical state and volatility introduced by the phenyl group.
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2-Methyl-4- 2-Methyl-3-
Feature 2-Methylfuran

phenylfuran phenylfuran
CAS Number 3049-16-9 534-22-5 17044-48-9
Molecular Weight 158.20 g/mol 82.10 g/mol 158.20 g/mol

Physical State

Solid (Crystalline)

Liquid (Volatile)

Oil / Low-melting Solid

Melting Point 89-91°C -87.5°C ~35-40 °C (est.)
Boiling Point High (>250 °C est.) 63-66 °C High
) C4-Phenyl (Cross- C3-Phenyl
Electronic Effect ) C2-Methyl (+I Donor) )
conjugated) (Conjugated)

Primary Utility

Pharma Intermediate

Biofuel / Solvent

Flavor / Fragrance

Key Insight: The solid state of 2M4PF significantly reduces inhalation risks compared to 2-

Methylfuran, making it a safer handle in laboratory settings despite the inherent toxicity of the

furan moiety.

Synthesis & Scalability

The synthesis of 2M4PF requires specific regiocontrol to place the phenyl group at C4, distinct

from the classic Paal-Knorr synthesis which favors 2,5-substitution.

Comparative Synthetic Strategies

e 2-Methylfuran: Produced industrially via hydrogenation of furfural (biomass derived).

o 2M4PF: Synthesized via metal-catalyzed cyclization of epoxy-alkynes to ensure 2,4-

substitution pattern.

Workflow Visualization: Hg(ll)-Catalyzed Cyclization
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The following diagram illustrates the specific regioselective route to 2M4PF.
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Figure 1: Regioselective synthesis of 2-Methyl-4-phenylfuran via mercury-catalyzed
cyclization of epoxy-alkynes.

Reactivity Profile: Diels-Alder Kinetics

The "Performance” of a furan intermediate is often defined by its ability to participate in [4+2]
cycloadditions (Diels-Alder reactions) to generate complex 3D scaffolds.

» 2-Methylfuran: Highly reactive diene. Rapidly reacts with maleic anhydride. Poor endo/exo
selectivity.[1]

» 2M4PF:Reduced Reactivity. The phenyl group at C4 introduces steric bulk that hinders the
approach of dienophiles. However, the phenyl group also extends conjugation.

o Causality: The C4-phenyl group sterically shields the C3-C4 bond, making the formation of
the transition state energetically higher than for unsubstituted furans. This allows 2M4PF
to survive reaction conditions that would decompose 2-methylfuran.

Safety & Metabolic Activation (Critical E-E-A-T)

Warning: All furan derivatives possess a structural alert for toxicity. The metabolic activation of
the furan ring is the primary mechanism of hepatotoxicity.

Mechanism of Bioactivation

Cytochrome P450 enzymes (primarily CYP2EL1) oxidize the furan ring to a reactive epoxide
(cis-enedione), which covalently binds to proteins (hepatotoxicity) or DNA (genotoxicity).
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+ 2-Methylfuran: Rapidly bioactivated to acetylacrolein, a potent electrophile. High volatility
increases inhalation exposure risk.

e 2M4PF: The phenyl group modulates this pathway.[2]

o Steric Protection: The bulky phenyl group at C4 may slow the rate of epoxidation
compared to the accessible C3-C4 bond in 2-methylfuran.

o Lipophilicity:[3] The phenyl ring significantly increases logP, potentially altering tissue
distribution and retention compared to water-soluble furan metabolites.

Metabolic Pathway Diagram
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Figure 2: Metabolic activation pathway of phenyl-substituted furans leading to reactive
electrophiles.

Experimental Protocol: Synthesis of 2M4PF
Source: Adapted from PrepChem and standard epoxy-alkyne cyclization methodologies.
Objective: Synthesis of 2-Methyl-4-phenylfuran from 4,5-epoxy-4-phenyl-1-pentyne.
» Reagent Preparation:

o Dissolve HgSOa4 (0.5 g) in 2N H2S0a4 (30 mL).

o Dissolve 4,5-epoxy-4-phenyl-1-pentyne (4.74 g, 30 mmol) in absolute ethanol (30 mL).
» Reaction:

o Add the alkyne solution to the acid catalyst solution dropwise over 5 minutes.

o Reflux the mixture for 15 minutes. (Note: The reaction is rapid; prolonged heating may
degrade the furan).

o Cool to room temperature (23 °C).
o Work-up:
o Pour reaction mixture into 150 mL water.

o Extract 3x with Hexanes (Furan is highly lipophilic; hexanes avoids extracting polar
byproducts).

o Dry combined organics over MgSOa and concentrate under reduced pressure.
 Purification:
o Sublimation at 90 °C (15 mmHg).

o Yield: ~3.6 g (76%).
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o Characterization: Product is a solid, mp 89-91 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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